2-Bromo-p-xylene

• IUPAC Name: 2-bromo-1,4-dimethylbenzene
• InChI: InChI=1S/C8H9Br/c1-6-3-4-7(2)8(9)5-6/h3-5H,1-2H3
• InChI Key: QXISTPDUYKNPLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)Br
• Molecular Formula: C8H9Br
• DSSTOX Substance ID: DTXSID9060289
• Molecular Weight: 185.06 g/mol
• Physical Description: Xylyl bromide appears as colorless crystals or a clear colorless liquid. Vapors extremely irritate the eyes and mucous membranes., Clear liquid with aromatic odor (mixture of isomers); [Hawley]
• Boiling Point: 210-220 °C
• Density: 1.4
• Color/Form: Colorless crystals or clear colorless liquid, Colorless liquid
• CAS No.: 35884-77-6, 553-94-6

Description

2-Bromo-p-xylene, also known as 2-Bromo-1,4-dimethylbenzene, is a brominated aromatic hydrocarbon. It has a molecular weight of 185.06 and a linear formula of (CH3)2C6H3Br. It is a liquid with a refractive index of 1.550 and a density of 1.34 g/mL at 25 °C.

Synthesis Analysis

This compound can be synthesized from 2,6-dimethylaniline through a diazotization reaction. It has also been used in the synthesis of 2,5,2′,5′-tetrakis methylbiphenyl via Yamamoto coupling reaction. Another synthesis route involves reacting phosphorus oxychloride with sodium ethoxide and sodium 1-propanethiolate, followed by treatment with 4-bromo-2-chloro phenol.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring linked with two methyl groups and a bromine atom. The IUPAC Standard InChI is InChI=1S/C8H9Br/c1-6-3-4-7(2)8(9)5-6/h3-5H,1-2H3.

Chemical Reactions Analysis

This compound can react with various nucleophiles via an aryne reaction. It has been reported that it can be used to prepare 2-bromo-3-bromomethylbenzaldehyde and sylvine alkaloid compounds.

Physical and Chemical Properties Analysis

This compound is a liquid with a refractive index of 1.550. It has a boiling point of 199-201 °C and a melting point of 9-10 °C. The density of this compound is 1.34 g/mL at 25 °C.

Scientific Research Applications

• Synthesis of Monomers and Polymers:

  • Jiang Feng (2005) discussed the synthesis of 2,5-Biphenyldicarboxylic acid using 2-bromo-p-xylene as an intermediate. This compound is a monomer for high-strength fiber and has applications in polymer research for sub-LCD technology (Feng, 2005).

• Renewable p-Xylene Production:

  • H. Cho et al. (2017) explored the production of renewable p-xylene from biomass feedstocks, using a reaction pathway involving 2,5-dimethylfuran and ethylene. This process has implications for sustainable chemistry and environmental conservation (Cho et al., 2017).

• Catalysis and Reaction Mechanisms:

  • Research by C. L. Williams et al. (2012) investigated the cycloaddition of ethylene and 2,5-dimethylfuran catalyzed by H–Y zeolite for producing p-xylene, highlighting the importance of catalysts in chemical synthesis (Williams et al., 2012).

• Spectroscopic and Electronic Analysis:

  • A study by Emmanuel A. Bisong et al. (2020) focused on the vibrational, electronic, and spectroscopic properties of p-xylene and its halogen-substituted derivatives, demonstrating the influence of halogenation on the chemical properties of compounds (Bisong et al., 2020).

• Synthesis of Chemical Intermediates:

  • S. Miyano et al. (1986) described the selective oxidation of 2-Bromo-m-xylene to produce 2-Bromo-3-methylbenzoic Acid or 2-Bromoisophthalic Acid, showing its utility in creating intermediates for further chemical synthesis (Miyano et al., 1986).

• Photoinitiators and Functional Dyes:

  • Janina Kabatc et al. (2015) synthesized a new dye, xylene-1,4-bis[4-(p-pyrrolidinostyryl)benzothiazolium bromide], and investigated its properties for use as a photosensitizer in polymer chemistry (Kabatc et al., 2015).

• Material Science Applications:

  • Brad P. Carrow et al. (2006) explored the use of alpha-derivatives of p-xylene in chemical vapor deposition to synthesize poly(p-xylylene) derivatives, illustrating the relevance of this compound in advanced material fabrication (Carrow et al., 2006).

Safety and Hazards

2-Bromo-p-xylene is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It also poses specific target organ toxicity upon single exposure, particularly affecting the respiratory system.

Mechanism of Action

Target of Action

2-Bromo-p-xylene, also known as 2,5-Dimethylbromobenzene, is an organic compound with the molecular formula (CH3)2C6H3Br It’s known to cause irritation to the skin, eyes, and respiratory system .

Mode of Action

It’s known that brominated compounds like this compound can participate in various organic reactions, including coupling reactions .

Result of Action

It’s known to cause irritation to the skin, eyes, and respiratory system . In the context of organic synthesis, it’s used in the synthesis of 2,5,2′,5′-tetrakis methylbiphenyl via Yamamoto coupling reaction .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it’s a flammable liquid and its vapors can form explosive mixtures with air . Therefore, it should be handled and stored in a cool, well-ventilated area away from ignition sources .

Biochemical Analysis

Biochemical Properties

It is known that the compound is a liquid at room temperature with a boiling point of 201°C . It has a molecular weight of 185.06 and a refractive index of 1.55

Cellular Effects

Some studies suggest that exposure to the compound may cause symptoms like headache, dizziness, tiredness, nausea, and vomiting These effects are likely due to overexposure and may not reflect the compound’s typical cellular effects

Molecular Mechanism

It is known that the compound can react with other substances through electrophilic aromatic substitution

Temporal Effects in Laboratory Settings

It is known that the compound is stable under normal conditions

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

p-Xylene (934.4 g; 8.8 mol) and Fe powder (16 g) were placed in the reaction vessel and about 20 ml of bromine were slowly added dropwise. The commencement of the reaction (after about 10 minutes) could be recognized by gas evolution. After the reaction had begun, the remaining bromine (total: 1278.4 g; 8.0 mol) was added dropwise at RT, with water bath cooling (4 hours). The mixture was stirred further for 2 hours at RT. The slightly brownish reaction solution was filtered off and stirred first with water, and then with 480 ml of saturated aqueous Na2SO3 solution, subsequently shaken once with dilute aqueous NaOH and twice with H2O; the organic phase (clear and colorless) was dried over MgSO4, filtered and purified by being vacuum-distilled twice (diaphragm pump/oil bath, about 100-120° C./60 cm column).

Synthesis routes and methods III

Procedure details

This experiment was carried out in two successive steps. In the first stage the total p-xylene was divided into two parts and one-half of the p-xylene was added to the reaction vessel with the catalyst. The other half of the p-xylene and the bromine were then added simultaneously but in separate streams to the flask while maintaining the temperature of the reacting mixture at 20°-25°C. When the reaction was completed as evidenced by no further hydrogen bromide evolution, the resulting mixture was distilled. An initial fraction of monobromo-p-xylene was taken off at 75°-103° (9mm). The 2,5-dibromo-p-xylene was recovered by distillation at 122°-126° (10 mm) as a water-white liquid which solidified to a white, fused, crystalline mass.

Customer Q & A

Q1: What are the primary applications of 2-Bromo-p-xylene in chemical synthesis?

A: this compound serves as a versatile building block in organic synthesis. It's primarily utilized in reactions involving the formation of new carbon-carbon bonds, particularly through cross-coupling reactions. For instance, it's a key starting material in synthesizing 2,5-Biphenyldicarboxylic acid, a monomer used in the production of high-strength polymers [].

Q2: Can you elaborate on the role of this compound in synthesizing 2,5-Biphenyldicarboxylic acid?

A: The synthesis of 2,5-Biphenyldicarboxylic acid from this compound involves a multi-step process. First, this compound is converted into a copper reagent. This reagent then undergoes a palladium-catalyzed cross-coupling reaction with bromobenzene, yielding 2,5-dimethylbiphenyl. Finally, oxidation of 2,5-dimethylbiphenyl using potassium permanganate (KMnO4) produces the desired 2,5-Biphenyldicarboxylic acid [].

Q3: How does this compound contribute to understanding molecular dynamics?

A: Researchers utilize this compound to study the internal rotation of methyl groups, a fundamental aspect of molecular dynamics [, ]. By analyzing the temperature dependence of spin-rotational relaxation rates of methyl carbon-13 in this compound, valuable insights into molecular motions and interactions can be obtained.

Q4: Are there specific challenges in studying the internal rotation of methyl groups in this compound?

A: Yes, studies have shown that the temperature behavior of the two methyl carbon-13s in the ortho- and meta-positions of this compound differ significantly [, ]. This necessitates the use of sophisticated models, like the modified Burke-Chan model, to accurately interpret the experimental data and understand the rotational dynamics [].

Q5: Beyond its use in polymer synthesis and molecular dynamics studies, are there other applications of this compound?

A: this compound plays a crucial role in synthesizing complex molecules with potential biological activity. For example, it serves as a starting material in the preparation of a sodium salt of the dimer of boronoterephthalic acid anhydride, a compound with unique structural features [].

Q6: How is this compound utilized in studying the Heck reaction?

A: this compound serves as a model aryl halide in investigations of the Heck reaction, a crucial palladium-catalyzed carbon-carbon bond-forming reaction []. Researchers use it to examine the efficiency and selectivity of various catalyst systems and optimize reaction conditions. For example, studies have demonstrated the controllable mono- and di-arylation of terminal olefins using this compound in Heck reactions, highlighting the versatility of this compound in synthetic methodology development [].

Q7: Can this compound be used to generate aryne intermediates?

A: Yes, this compound can react with strong bases like potassium amide to generate aryne intermediates. These highly reactive intermediates can then be trapped by various nucleophiles, such as alkylamines, dialkylamines, and alkanenitriles, leading to the formation of substituted aromatic compounds [].